Cas no 145625-71-4 (4-(2-aminoethyl)piperazin-2-one)
4-(2-Aminoethyl)piperazin-2-one is a heterocyclic compound featuring both an aminoethyl side chain and a piperazinone core, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its bifunctional structure allows for further derivatization, enabling the formation of amides, ureas, or other targeted modifications. The compound’s piperazinone ring provides a rigid scaffold, which can enhance binding affinity in drug design, while the aminoethyl group offers a reactive handle for conjugation or functionalization. This makes it particularly useful in the development of biologically active molecules, such as kinase inhibitors or receptor modulators. Its stability and synthetic flexibility underscore its utility in medicinal chemistry and material science research.
145625-71-4 structure
Product Name:4-(2-aminoethyl)piperazin-2-one
CAS No:145625-71-4
MF:C6H13N3O
MW:143.186920881271
CID:101535
PubChem ID:7175991
Update Time:2025-05-28
4-(2-aminoethyl)piperazin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Piperazinone,4-(2-aminoethyl)-
- 4-(2-aminoethyl)piperazin-2-one
- 4-(2-AMINO-ETHYL)-PIPERAZIN-2-ONE DIHYDROCHLORIDE
- 2-Piperazinone,4-(2-aminoethyl)
- 4-(2-Amino-ethyl)-piperazin-2-one
- MFCD06740255
- 2-Piperazinone, 4-(2-aminoethyl)-
- AKOS000145377
- 4-(2-amino-ethyl)-piperazin-2-one, AldrichCPR
- FT-0723648
- DTXSID50428331
- AT13739
- EN300-129820
- CHEMBL4563865
- KMMBJDNXKWZSLX-UHFFFAOYSA-N
- SCHEMBL2239001
- CS-0374533
- 145625-71-4
- F2158-0110
- DA-10184
-
- Inchi: 1S/C6H13N3O/c7-1-3-9-4-2-8-6(10)5-9/h1-5,7H2,(H,8,10)
- InChI Key: KMMBJDNXKWZSLX-UHFFFAOYSA-N
- SMILES: O=C1CN(CCN)CCN1
Computed Properties
- Exact Mass: 143.10600
- Monoisotopic Mass: 143.105862
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.4
- XLogP3: -1.6
Experimental Properties
- PSA: 58.36000
- LogP: -0.65610
4-(2-aminoethyl)piperazin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A595438-10mg |
4-(2-aminoethyl)piperazin-2-one |
145625-71-4 | 10mg |
$ 70.00 | 2022-06-08 | ||
| TRC | A595438-50mg |
4-(2-aminoethyl)piperazin-2-one |
145625-71-4 | 50mg |
$ 230.00 | 2022-06-08 | ||
| TRC | A595438-100mg |
4-(2-aminoethyl)piperazin-2-one |
145625-71-4 | 100mg |
$ 340.00 | 2022-06-08 | ||
| Enamine | EN300-129820-0.05g |
4-(2-aminoethyl)piperazin-2-one |
145625-71-4 | 95.0% | 0.05g |
$149.0 | 2025-02-21 | |
| Enamine | EN300-129820-0.1g |
4-(2-aminoethyl)piperazin-2-one |
145625-71-4 | 95.0% | 0.1g |
$221.0 | 2025-02-21 | |
| Enamine | EN300-129820-0.25g |
4-(2-aminoethyl)piperazin-2-one |
145625-71-4 | 95.0% | 0.25g |
$315.0 | 2025-02-21 | |
| Enamine | EN300-129820-0.5g |
4-(2-aminoethyl)piperazin-2-one |
145625-71-4 | 95.0% | 0.5g |
$501.0 | 2025-02-21 | |
| Enamine | EN300-129820-1.0g |
4-(2-aminoethyl)piperazin-2-one |
145625-71-4 | 95.0% | 1.0g |
$642.0 | 2025-02-21 | |
| Enamine | EN300-129820-2.5g |
4-(2-aminoethyl)piperazin-2-one |
145625-71-4 | 95.0% | 2.5g |
$1260.0 | 2025-02-21 | |
| Enamine | EN300-129820-5.0g |
4-(2-aminoethyl)piperazin-2-one |
145625-71-4 | 95.0% | 5.0g |
$1862.0 | 2025-02-21 |
4-(2-aminoethyl)piperazin-2-one Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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